Cas no 2171938-97-7 (tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate)

• Product Name: tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate
• CAS No: 2171938-97-7
• MF: C₁₃H₂₀O₄S
• MW: 272.360503196716
• CID: 5908487
• PubChem ID: 165529770
• Update Time: 2025-06-08

tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate
• tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-ylidene}acetate
• 2171938-97-7
• EN300-1455441

• Inchi： 1S/C13H20O4S/c1-13(2,3)17-12(14)8-9-6-10-4-5-11(7-9)18(10,15)16/h8,10-11H,4-7H2,1-3H3
• InChI Key： KVNOMNBQOUYVEP-UHFFFAOYSA-N
• SMILES： S1(C2C/C(=C\C(=O)OC(C)(C)C)/CC1CC2)(=O)=O

Computed Properties

• Exact Mass: 272.10823029g/mol
• Monoisotopic Mass: 272.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate

Introduction to Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate (CAS No. 2171938-97-7)

Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate, identified by the Chemical Abstracts Service Number (CAS No.) 2171938-97-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of heterocyclic derivatives featuring a thiabicyclo structure, which is known for its unique electronic and steric properties. The presence of a dioxo group and a bicyclo framework suggests potential applications in the design of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular architecture of Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate is characterized by a fused ring system consisting of three rings: a six-membered sulfur-containing ring, an eight-membered bicyclic system, and an acetic acid derivative attached via a tert-butyl group. This structural complexity endows the compound with distinct reactivity patterns that make it a valuable intermediate in synthetic chemistry. The dioxo functionality, in particular, is often associated with electrophilic centers, which can participate in various chemical transformations such as condensation reactions, cyclization processes, and metal-catalyzed coupling reactions.

In recent years, there has been growing interest in thiabicyclic compounds due to their potential biological activities. Studies have demonstrated that such structures can exhibit properties relevant to drug discovery, including binding affinity to biological targets and modulatory effects on enzyme systems. The bicyclo framework provides rigidity to the molecule, which can be advantageous in optimizing interactions with biological receptors. Furthermore, the tert-butyl group introduces steric hindrance, which can influence both the reactivity and the selectivity of chemical transformations.

One of the most compelling aspects of Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to construct intricate scaffolds that mimic natural products or designed heterocycles with tailored properties. For instance, the dioxo group can be selectively functionalized to introduce new substituents or linkages, while the thiabicyclo core remains intact. This modular approach has been particularly useful in generating libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate behaves in different chemical environments. Molecular modeling studies have revealed insights into its conformational preferences and potential interactions with other molecules. These predictions have guided experimental efforts toward optimizing synthetic routes and improving yields. Additionally, computational methods have been employed to identify new derivatives with enhanced properties, such as improved solubility or increased bioavailability.

The pharmaceutical industry has shown particular interest in thiabicyclic compounds due to their structural diversity and potential therapeutic applications. Several analogs of Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate have been investigated for their pharmacological effects on various disease targets. While clinical trials are still in early stages for many of these compounds, preclinical studies suggest promising activities in areas such as anti-inflammatory responses, pain modulation, and antimicrobial effects. The unique structural features of this class of molecules make them attractive candidates for further development.

Synthetic methodologies for preparing Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate have evolved significantly over time, reflecting broader trends in organic synthesis. Modern approaches often involve multi-step sequences that incorporate transition-metal catalysis or asymmetric methods to achieve high levels of selectivity and efficiency. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the bicyclic core, while organometallic reagents have been employed to introduce functional groups at specific positions within the molecule.

The versatility of Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate extends beyond pharmaceutical applications; it also finds utility in materials science and catalysis. Researchers have explored its use as a ligand or intermediate in polymer synthesis, where its rigid structure can contribute to the formation of novel materials with desirable mechanical or electronic properties. Additionally, its reactivity has been harnessed in catalytic systems where it serves as a precursor for more active species that facilitate important transformations.

In conclusion,Tert-butyl 2-{8,8-dioxo-8lambda6-thiabicyclo3.2.1octan-3-ylidene}acetate (CAS No., 2171938-97) represents a fascinating compound with broad potential applications across multiple scientific disciplines.* Its unique structural features,* coupled with* recent advancements*in synthetic and computational chemistry,* make it* an* exciting* area*for ongoing research.* As our understanding*of* its properties*and capabilities*continues*to grow,* so too will its importance*in both academic*and industrial settings.* Whether used as a building block for drug discovery,* a component*in advanced materials,* or a catalyst precursor,* this compound exemplifies*the power*of organic chemistry*to create innovative solutions.*